Cas no 1042633-61-3 (2-methyl-5-[(thiomorpholin-4-yl)methyl]aniline)

• Product Name: 2-methyl-5-[(thiomorpholin-4-yl)methyl]aniline
• CAS No: 1042633-61-3
• MF: C₁₂H₁₈N₂S
• MW: 222.349721431732
• CID: 4569364
• Update Time: 2025-10-05

2-methyl-5-[(thiomorpholin-4-yl)methyl]aniline Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(thiomorpholin-4-ylmethyl)aniline
• 2-Methyl-5-[(thiomorpholin-4-yl)methyl]aniline
• 2-methyl-5-[(thiomorpholin-4-yl)methyl]aniline

• Inchi： 1S/C12H18N2S/c1-10-2-3-11(8-12(10)13)9-14-4-6-15-7-5-14/h2-3,8H,4-7,9,13H2,1H3
• InChI Key： WWXYCVPEPZEQQB-UHFFFAOYSA-N
• SMILES： S1CCN(CC2C=CC(C)=C(C=2)N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: 1.7
• Topological Polar Surface Area: 54.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-methyl-5-[(thiomorpholin-4-yl)methyl]aniline

Comprehensive Overview of 2-methyl-5-[(thiomorpholin-4-yl)methyl]aniline (CAS No. 1042633-61-3)

2-methyl-5-[(thiomorpholin-4-yl)methyl]aniline (CAS No. 1042633-61-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiomorpholine and aniline structural motifs, is widely studied for its potential applications in drug discovery and material science. The presence of both methyl and thiomorpholinyl groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 2-methyl-5-[(thiomorpholin-4-yl)methyl]aniline has surged due to its role in the development of novel therapeutic agents. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, which aligns with the growing focus on targeted therapies in oncology and neurology. The compound's structural versatility allows for modifications that can optimize pharmacokinetic properties, a hot topic in modern drug design.

The synthesis of CAS No. 1042633-61-3 typically involves multi-step organic reactions, including reductive amination and nucleophilic substitution. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in industrial and academic settings. Its high purity and stability under standard conditions make it a preferred choice for high-throughput screening (HTS) assays, a technique increasingly adopted in AI-driven drug discovery platforms.

From an environmental perspective, 2-methyl-5-[(thiomorpholin-4-yl)methyl]aniline is subject to rigorous green chemistry evaluations. Sustainable synthesis routes, such as catalytic hydrogenation or solvent-free reactions, are being explored to minimize waste and energy consumption. This aligns with global trends toward eco-friendly chemical production, a frequently searched topic in scientific databases and regulatory discussions.

Analytical characterization of this compound relies on advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure precise quality control, a critical factor for regulatory compliance in pharmaceutical applications. The compound's spectral data and crystallographic parameters are often shared in open-access repositories, supporting collaborative research efforts.

In summary, 2-methyl-5-[(thiomorpholin-4-yl)methyl]aniline (CAS No. 1042633-61-3) represents a cutting-edge chemical entity with broad interdisciplinary appeal. Its integration into drug discovery pipelines and material innovation underscores its importance in contemporary science, while its synthesis and applications continue to inspire discussions in both academic and industrial circles.